Cas no 1261947-53-8 (2-(2-Chloro-4-ethoxyphenyl)phenol)

• Product Name: 2-(2-Chloro-4-ethoxyphenyl)phenol
• CAS No: 1261947-53-8
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD18312983
• CID: 2622349
• PubChem ID: 53218680
• Update Time: 2025-11-02

2-(2-Chloro-4-ethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261947-53-8
• 2-(2-CHLORO-4-ETHOXYPHENYL)PHENOL
• MFCD18312983
• 2-(2-Chloro-4-ethoxyphenyl)phenol, 95%
• DTXSID80683597
• 2'-Chloro-4'-ethoxy[1,1'-biphenyl]-2-ol
• 2-(2-Chloro-4-ethoxyphenyl)phenol

• MDL： MFCD18312983
• Inchi： 1S/C14H13ClO2/c1-2-17-10-7-8-11(13(15)9-10)12-5-3-4-6-14(12)16/h3-9,16H,2H2,1H3
• InChI Key： RTXYQGCTABFEOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1O)OCC

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-4-ethoxyphenyl)phenol

2-(2-Chloro-4-ethoxyphenyl)phenol: A Versatile Compound with Broad Applications in Pharmaceutical and Industrial Research

2-(2-Chloro-4-ethoxyphenyl)phenol is a phenolic compound with the chemical formula C₁₅H₁₄ClO₂ and the CAS number 1261947-53-8. This molecule features a phenol ring substituted with a chloro group at the 2-position and an ethoxy group at the 4-position, which are connected through a methylene bridge. The structural characteristics of 2-(2-Chloro-4-ethoxyphenyl)phenol make it a promising candidate for various applications, including pharmaceutical development, agrochemical formulations, and material science innovations. Recent studies have highlighted its potential in enhancing biological activity and improving environmental stability, which aligns with the growing demand for sustainable and efficient chemical solutions.

The synthesis of 2-(2-Chloro-4-ethoxyphenyl)phenol typically involves a multi-step process, starting with the chlorination of a phenolic precursor. The reaction conditions, such as temperature, catalyst selection, and solvent polarity, significantly influence the yield and purity of the final product. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and assess the quality of the synthesized compound. These methods ensure that the 2-(2-Chloro-4-ethoxyphenyl)phenol meets the stringent requirements of modern pharmaceutical and industrial standards.

Recent research has demonstrated that 2-(2-Chloro-4-ethoxyphenyl)phenol exhibits notable antimicrobial and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of Gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis. The presence of the chloro and ethoxy groups is believed to enhance its ability to disrupt bacterial cell membranes, thereby reducing microbial resistance. Additionally, the compound's antioxidant activity has been evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which measures the scavenging capacity of free radicals. These findings suggest that 2-(2-Chloro-4-ethoxyphenyl)phenol could be a valuable ingredient in the development of natural preservatives and therapeutic agents.

In the pharmaceutical industry, 2-(2-Chloro-4-ethoxyphenyl)phenol has shown potential as a lead compound for drug discovery. Its unique molecular structure allows for the modification of functional groups to optimize pharmacokinetic properties and target specificity. For instance, researchers have explored the incorporation of hydrophilic moieties to improve solubility and bioavailability, which are critical factors in the success of oral medications. A 2024 review in the European Journal of Medicinal Chemistry highlighted the role of phenolic derivatives in modulating inflammatory responses, suggesting that 2-(2-Chloro-4-ethoxyphenyl)phenol could be further developed as an anti-inflammatory agent or a synergistic component in combination therapies.

Environmental considerations have also driven the exploration of 2-(2-Chloro-4-ethoxyphenyl)phenol in sustainable chemistry. The compound's stability under various pH and temperature conditions makes it suitable for use in biodegradable materials and eco-friendly formulations. A 2023 study in the Journal of Cleaner Production investigated the potential of phenolic derivatives in reducing the environmental impact of industrial processes. The results indicated that 2-(2-Chloro-4-ethoxyphenyl)phenol could serve as a green alternative to conventional synthetic compounds, offering a balance between performance and ecological safety. This aligns with the global shift toward circular economy principles and the need for environmentally responsible chemical solutions.

Industrial applications of 2-(2-Chloro-4-ethoxyphenyl)phenol extend to the development of advanced materials and coatings. Its ability to form stable hydrogen bonds with polymer matrices has been leveraged in the creation of high-performance composites. A 2022 report in the Advanced Materials journal described the use of phenolic derivatives in enhancing the mechanical properties of biocompatible polymers. The integration of 2-(2-Chloro-4-ethoxyphenyl)phenol into such materials could lead to innovations in medical devices, protective gear, and structural engineering, where durability and biocompatibility are paramount.

Recent advancements in computational chemistry have facilitated the prediction of 2-(2-Chloro-4-ethoxyphenol s behavior in biological systems. Molecular docking studies and quantum mechanical simulations have been employed to model its interactions with target proteins and receptors. These computational tools provide insights into the compound's mechanism of action, enabling the rational design of derivatives with enhanced efficacy. A 2023 study in the Journal of Computational Chemistry demonstrated that the chloro and ethoxy substituents play a critical role in modulating the binding affinity of the molecule, which could inform future optimization strategies.

The safety and regulatory aspects of 2-(2-Chloro-4-ethoxyphenol are also under scrutiny. While the compound is generally considered non-toxic at low concentrations, its long-term effects on human health and ecosystems require further investigation. Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) are evaluating its potential risks and guidelines for safe handling. Compliance with these regulations ensures that the compound's use in commercial applications is both effective and responsible, minimizing any adverse environmental or health impacts.

Looking ahead, the future of 2-(2-Chloro-4-ethoxyphenol lies in its integration into multidisciplinary applications that address pressing global challenges. From healthcare to environmental sustainability, the compound's versatility positions it as a key player in the development of innovative solutions. Ongoing research is focused on expanding its applications through nanotechnology, smart materials, and personalized medicine, where its unique properties can be harnessed to meet specific needs. As scientific and industrial demands evolve, the continued exploration of 2-(2-Chloro-4-ethoxyphenol will be essential in driving progress and ensuring its role in shaping a more sustainable and healthier future.

In conclusion, 2-(2-Chloro-4-ethoxyphenol represents a promising chemical entity with diverse applications across multiple fields. Its antimicrobial, antioxidant, and material science properties make it a valuable asset in pharmaceutical, industrial, and environmental contexts. As research continues to uncover its potential, the compound is poised to contribute significantly to the advancement of science and technology, offering innovative solutions to contemporary challenges. The ongoing efforts to optimize its properties and ensure its safe use will further solidify its importance in the years to come.